Cas no 1646543-89-6 ((2-chloro-3,6-difluorophenyl)methanethiol)

• Product Name: (2-chloro-3,6-difluorophenyl)methanethiol
• CAS No: 1646543-89-6
• MF: C₇H₅ClF₂S
• MW: 194.629406690598
• CID: 5915956
• PubChem ID: 165518888
• Update Time: 2025-06-08

(2-chloro-3,6-difluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-3,6-difluorophenyl)methanethiol
• EN300-1288206
• 1646543-89-6

• Inchi： 1S/C7H5ClF2S/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2,11H,3H2
• InChI Key： UNYQBMFGKCGPNH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CS)F)F

Computed Properties

• Exact Mass: 193.9768554g/mol
• Monoisotopic Mass: 193.9768554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Additional information on (2-chloro-3,6-difluorophenyl)methanethiol

Introduction to (2-chloro-3,6-difluorophenyl)methanethiol (CAS No. 1646543-89-6)

(2-chloro-3,6-difluorophenyl)methanethiol) is a specialized organic compound characterized by its unique structural and chemical properties. With the CAS number 1646543-89-6, this compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthetic chemistry. This article provides an in-depth exploration of the compound's properties, synthesis methods, and recent advancements in its application within the scientific community.

The molecular structure of (2-chloro-3,6-difluorophenyl)methanethiol consists of a benzene ring substituted with chlorine and fluorine atoms at specific positions, combined with a methanethiol side chain. This arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of halogenated aromatic compounds. Studies have demonstrated that such compounds often exhibit potent biological activity, making them promising candidates for therapeutic applications. Specifically, (2-chloro-3,6-difluorophenyl)methanethiol has been investigated for its potential role in developing novel drugs targeting neurological disorders and inflammatory conditions. Its unique chemical profile allows for interactions with biological targets that may not be accessible with traditional pharmaceuticals.

The synthesis of (2-chloro-3,6-difluorophenyl)methanethiol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the chlorination and fluorination of a precursor benzene derivative followed by thiolation to introduce the methanethiol group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of these transformations. These synthetic methodologies are critical for producing sufficient quantities of the compound for both laboratory research and potential industrial applications.

Recent research has highlighted the compound's role as a key intermediate in the development of bioactive molecules. For instance, derivatives of (2-chloro-3,6-difluorophenyl)methanethiol have been shown to modulate enzyme activity and receptor binding, suggesting their utility in treating conditions such as cancer and autoimmune diseases. The fluorine atoms in its structure contribute to increased metabolic stability, while the chlorine substituent enhances lipophilicity, improving membrane permeability and drug absorption.

The compound's reactivity also makes it a valuable tool in synthetic chemistry. It can undergo various transformations, including nucleophilic substitution reactions, which allow for the introduction of additional functional groups. This flexibility enables chemists to design complex molecular architectures with tailored properties for specific applications. Researchers have leveraged these capabilities to create novel analogs with enhanced biological activity or improved pharmacokinetic profiles.

In addition to its pharmaceutical potential, (2-chloro-3,6-difluorophenyl)methanethiol has found applications in materials science and agrochemical research. Its unique electronic properties make it useful in designing organic semiconductors and light-emitting diodes (LEDs). Furthermore, modifications based on this compound have shown promise in developing advanced pesticides with improved efficacy and environmental safety.

The ongoing investigation into the biological mechanisms underlying the effects of halogenated aromatic compounds continues to drive innovation in drug discovery. By understanding how these molecules interact with cellular pathways, scientists can develop more targeted therapies with fewer side effects. The study of (2-chloro-3,6-difluorophenyl)methanethiol contributes significantly to this effort by providing insights into its mode of action and potential therapeutic benefits.

(2-chloro-3,6-difluorophenyl)methanethiol will be crucial for conducting large-scale studies and developing new treatments. This underscores the importance of continued investment in chemical biology research to address unmet medical needs.